Cas no 168432-98-2 (1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile
• CAS No: 168432-98-2
• MF: C₁₃H₁₁NS
• MW: 213.298141717911
• CID: 5913529
• PubChem ID: 83703910
• Update Time: 2025-08-05

1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile
• EN300-1850748
• 168432-98-2

• Inchi： 1S/C13H11NS/c14-9-13(6-3-7-13)11-8-15-12-5-2-1-4-10(11)12/h1-2,4-5,8H,3,6-7H2
• InChI Key： JTPQVRNUXKJCIF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 213.06122053g/mol
• Monoisotopic Mass: 213.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile

1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile: An Overview of a Promising Compound (CAS No. 168432-98-2)

1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile (CAS No. 168432-98-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive benzothiophene and cyclobutane moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile is composed of a benzothiophene ring fused to a cyclobutane ring, with a cyano group attached to the cyclobutane ring. This configuration imparts the compound with specific chemical and physical properties that are crucial for its biological activity. The benzothiophene moiety, in particular, is known for its ability to interact with various biological targets, including enzymes and receptors, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate the activity of specific enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile effectively inhibits the aggregation of amyloid-beta peptides, which are key players in the development of Alzheimer's disease.

In addition to its neuroprotective properties, 1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile has also shown promise in cancer research. Preclinical studies have indicated that this compound exhibits potent antiproliferative effects on various cancer cell lines. Specifically, it has been found to induce apoptosis and inhibit cell cycle progression in breast cancer and lung cancer cells. The mechanism underlying these effects is thought to involve the modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile have also been extensively studied. Research has shown that this compound has favorable oral bioavailability and good tissue distribution, making it suitable for systemic administration. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its therapeutic applications, 1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile has also been explored as a tool compound in basic research. Its unique structure and biological activities make it a valuable probe for investigating the mechanisms underlying various diseases and physiological processes. For example, researchers have used this compound to study the role of specific enzymes in signal transduction pathways and to identify novel targets for drug discovery.

In conclusion, 1-(1-benzothiophen-3-yl)cyclobutane-1-carbonitrile (CAS No. 168432-98-2) represents a promising compound with a wide range of potential applications in medicine and research. Its distinctive chemical structure, favorable pharmacological properties, and demonstrated biological activities make it an exciting candidate for further development and exploration. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.